Tabersoninium(1+)

• Molecular Formula: C21H25N2O2+
• Molecular Weight: 337.4 g/mol
• IUPAC Name: methyl (1R,12R,19S)-12-ethyl-8-aza-16-azoniapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,9,13-pentaene-10-carboxylate
• InChI: InChI=1S/C21H24N2O2/c1-3-20-9-6-11-23-12-10-21(19(20)23)15-7-4-5-8-16(15)22-17(21)14(13-20)18(24)25-2/h4-9,19,22H,3,10-13H2,1-2H3/p+1/t19-,20-,21-/m0/s1
• InChI Key: FNGGIPWAZSFKCN-ACRUOGEOSA-O
• Isomeric SMILES: CC[C@]12CC(=C3[C@@]4([C@H]1[NH+](CC4)CC=C2)C5=CC=CC=C5N3)C(=O)OC
• Canonical SMILES: CCC12CC(=C3C4(C1[NH+](CC4)CC=C2)C5=CC=CC=C5N3)C(=O)OC

Description

Tabersoninium(1+) is conjugate acid of tabersonine arising from protonation of the tertiary amino group;  major species at pH 7.3. It is a conjugate acid of a tabersonine.

Scientific Research Applications

Anti-inflammatory Properties

• Acute Lung Injury Treatment : Tabersonine has been found to ameliorate lipopolysaccharides-induced acute lung injury in vivo. It suppresses macrophage activation and reduces pro-inflammatory mediators, indicating its potential as a therapeutic candidate for treating acute lung injury and acute respiratory distress syndrome (Zhang et al., 2018).

Material Science Applications

• Corrosion Inhibition : Tabersonine has demonstrated effectiveness as an eco-friendly material for inhibiting pipeline steel corrosion in both acid and microbial environments. This suggests its potential as a cost-effective and efficient alternative for mitigating microbial and acid-induced corrosion (Ituen et al., 2020).

Neuroprotective Effects

• Alzheimer's Disease Treatment : Studies have shown that Tabersonine can disrupt amyloid beta (Aβ) aggregation, a key factor in Alzheimer's disease. It inhibits Aβ(1-42) fibril formation and reduces Aβ aggregate-induced cytotoxicity, making it a potential therapeutic drug candidate for treating Alzheimer's (Kai et al., 2015).

Pharmaceutical Development

• Cancer Drug Precursor : Tabersonine is a precursor in the synthesis of vindoline, an intermediate in the formation of anticancer drugs such as vinblastine and vincristine. Studies have been conducted to complete the seven-step pathway from tabersonine to vindoline, highlighting its significance in cancer drug development (Qu et al., 2015).

Bone Health

• Osteoporosis Treatment : Tabersonine has shown potential in ameliorating osteoblast apoptosis in rats with dexamethasone-induced osteoporosis. It regulates the Nrf2/ROS/Bax signaling pathway, suggesting its role in treating osteoporosis (Sun et al., 2020).

Acetylcholinesterase Inhibition

• **Tabersonine derivatives have been investigated for their acetylcholinesterase inhibitory activities, which is significant in the context of diseases like Alzheimer's (Liu et al., 2015).

Obesity-Related Renal Injury

• Renal Injury Treatment : Tabersonine has shown effectiveness in alleviating obesity-induced renal injury by inhibiting NF-κB-mediated inflammation (Qian et al., 2023).

Protein Interaction Studies

• Tabersonine and Human Serum Albumin : Research has been conducted on the interaction between Tabersonine and human serum albumin, providing insights into its pharmacokinetics and potential drug interactions (Jiang et al., 2012).

Metabolic Engineering

• Synthetic Biology : Studies have explored the use of metabolic engineering, particularly in yeast, to enhance the production of Tabersonine-derived compounds, highlighting its significance in biotechnological applications (Kulagina et al., 2021).